Cas no 2137418-40-5 (Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)-)

• Product Name: Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)-
• CAS No: 2137418-40-5
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5287423
• Update Time: 2025-07-21

Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)-

• Inchi： 1S/C10H17BrO/c1-8-5-10(8,7-11)6-9-3-2-4-12-9/h8-9H,2-7H2,1H3/t8?,9-,10?/m1/s1
• InChI Key： QUTYJLPHRQXRFG-HWOCKDDLSA-N
• SMILES： O1CCC[C@@H]1CC1(CBr)CC1C

Additional information on Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)-

Introduction to Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- (CAS No. 2137418-40-5)

Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2137418-40-5, belongs to the tetrahydrofuran class and exhibits a distinctive molecular architecture that includes a bromomethyl group and a methylcyclopropyl moiety. These structural elements make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The< strong>1-(bromomethyl)-2-methylcyclopropyl substituent in the molecule is particularly noteworthy as it introduces both electrophilic and nucleophilic sites, which can be exploited for various chemical transformations. This dual reactivity makes the compound a versatile intermediate in synthetic chemistry, allowing for the facile introduction of diverse functional groups. The presence of the< strong>tetrahydro- group further enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The< strong>2R-configuration of the tetrahydrofuran ring adds another layer of complexity to this compound, making it an attractive target for stereochemical studies. Researchers have been exploring its potential as a building block for more complex molecules, leveraging its ability to undergo various reactions such as nucleophilic substitution, addition reactions, and cyclization processes.

One of the most exciting aspects of< strong>Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- is its potential in the development of new therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic diseases. The bromomethyl group, in particular, has been shown to be a valuable handle for further derivatization, allowing researchers to generate analogs with enhanced pharmacological properties.

The< strong>tetrahydrofuran core of the molecule is known for its ability to mimic natural products and bioactive molecules. This structural motif has been successfully employed in the design of drugs targeting various diseases, including cancer and neurodegenerative disorders. The< strong>(2R)-configuration adds a level of stereochemical control that is crucial for optimizing drug efficacy and minimizing side effects. This aspect has prompted several research groups to investigate the synthetic pathways leading to this enantiomerically pure compound.

The synthesis of< strong>Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in achieving high enantiomeric purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Furan, 2-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]tetrahydro-, (2R)- (CAS No. 2137418-40-5) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features, combined with its reactivity and stereochemical properties, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that< strong>Furan derivatives will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.